Cas no 2092231-26-8 (2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one)

• Product Name: 2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one
• CAS No: 2092231-26-8
• MF: C₉H₁₁Cl₂N₃O
• MW: 248.109139680862
• CID: 5723057
• PubChem ID: 121202897
• Update Time: 2025-10-31

2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-chloro-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)propan-1-one
• starbld0022221
• F1907-6713
• 2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one
• 2092231-26-8
• AKOS026711082
• 1-Propanone, 2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-

• Inchi： 1S/C9H11Cl2N3O/c1-6(10)9(15)13-2-3-14-7(11)4-12-8(14)5-13/h4,6H,2-3,5H2,1H3
• InChI Key： HYSUAZDUJRILRR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2CN(C(C(C)Cl)=O)CCN21

Computed Properties

• Exact Mass: 247.0279174g/mol
• Monoisotopic Mass: 247.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 478.0±45.0 °C(Predicted)
• pka: 5.23±0.20(Predicted)

Additional information on 2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one

2-Chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one

The compound 2092231-26-8, also known as 2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazopyrazines, which are known for their unique structural properties and diverse reactivity. The molecule features a fused bicyclic system combined with a ketone group and two chlorine substituents, making it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of imidazopyrazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds. The presence of the ketone group in this compound provides opportunities for further functionalization, such as nucleophilic additions or condensation reactions. Additionally, the chlorine substituents at positions 3 and 8 of the imidazopyrazine ring contribute to the molecule's electronic properties and stability, making it a valuable intermediate in organic synthesis.

The synthesis of 2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one involves a multi-step process that typically begins with the preparation of the imidazopyrazine core. This is followed by chlorination and subsequent alkylation steps to introduce the ketone group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some methods incorporating microwave-assisted synthesis to accelerate reaction times while maintaining high efficiency.

In terms of applications, this compound has shown promise in biological assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain protein kinases, which are key players in cellular signaling pathways associated with diseases such as cancer. The imidazopyrazine framework is particularly appealing due to its ability to adopt conformations that facilitate binding to enzyme active sites. Furthermore, the chlorine substituents enhance the molecule's lipophilicity and bioavailability, making it a strong candidate for further preclinical testing.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic distribution and hydrogen bonding capabilities, which are critical for its biological activity. These findings have guided researchers in designing analogs with improved potency and selectivity.

In conclusion, 2-chloro-1-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)propan-1-one represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is poised to play a crucial role in developing innovative treatments for various diseases.